1,3-Dihydroisobenzofuran-4-carbaldehyde
Overview
Description
1,3-Dihydroisobenzofuran-4-carbaldehyde is a compound that has been identified as a fundamental nucleus in many natural products, bioactive compounds, and functional molecules . It is a white crystalline powder that is widely used.
Synthesis Analysis
In recent years, a number of diligent synthetic approaches have been demonstrated toward synthesizing 1,3-disubstituted isobenzofurans . These synthetic routes have been effective in constructing 2,3-dihydrobenzofurans and 1,3-dihydroisobenzofurans .Molecular Structure Analysis
The molecular structure of this compound is a fundamental nucleus in many natural products, bioactive compounds, and functional molecules .Chemical Reactions Analysis
The synthesis of this compound involves intra- and inter-molecular reactions . More detailed information about the specific chemical reactions involved in its synthesis can be found in the referenced papers .Physical And Chemical Properties Analysis
The molecular weight of this compound is 148.16. More detailed physical and chemical properties can be found in the referenced papers.Mechanism of Action
Target of Action
The primary target of 1,3-Dihydroisobenzofuran-4-carbaldehyde is Peptide Deformylase (PDF) . PDF is a unique subclass of metalloenzymes that catalyzes the removal of the formyl group at the N-terminus of bacterial proteins .
Mode of Action
This compound interacts with its target, PDF, by inhibiting its activity . This inhibition disrupts the normal metabolic activities of the bacteria, thereby exerting its antibacterial effects .
Biochemical Pathways
It is known that the compound interferes with the normal functioning of pdf, which plays a crucial role in protein synthesis in bacteria . By inhibiting PDF, the compound disrupts protein synthesis, leading to the death of the bacteria .
Result of Action
The inhibition of PDF by this compound results in the disruption of protein synthesis in bacteria, leading to their death . This makes the compound a potential candidate for the development of new antibacterial drugs .
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,3-Dihydroisobenzofuran-4-carbaldehyde is its versatility as a building block in organic synthesis. It can be used to synthesize a wide range of organic molecules, making it an important tool in the field of organic chemistry. However, one of the limitations of the compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for research on 1,3-Dihydroisobenzofuran-4-carbaldehyde. One area of research that shows promise is the development of new drugs for the treatment of cancer and Alzheimer's disease. Additionally, the compound could be used as a starting material for the synthesis of new organic molecules with potential applications in a variety of fields. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential applications in various areas of scientific research.
In conclusion, this compound is a versatile compound with many potential applications in scientific research. Its unique properties make it an important tool in the field of organic chemistry, and its potential as a drug candidate for the treatment of cancer and Alzheimer's disease make it an exciting area of research. Further studies are needed to fully understand its mechanism of action and to explore its potential applications in various fields of scientific research.
Scientific Research Applications
1,3-Dihydroisobenzofuran-4-carbaldehyde has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease. The compound has been shown to have potent anti-cancer activity, inhibiting the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have neuroprotective effects, reducing the formation of amyloid beta plaques in the brain, which are associated with Alzheimer's disease.
Biochemical Analysis
Biochemical Properties
It is known to be used as an intermediate in organic synthesis and pharmaceutical processes
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
1,3-dihydro-2-benzofuran-4-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c10-4-7-2-1-3-8-5-11-6-9(7)8/h1-4H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEJDETFUHZQRDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CO1)C(=CC=C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6860-94-2 |
Source
|
| Record name | 1,3-dihydro-2-benzofuran-4-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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